Cas no 1268512-08-8 ((2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one)

• Product Name: (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one
• CAS No: 1268512-08-8
• MF: C₂₂H₂₇FO₂Si
• MW: 370.532490968704
• CID: 3165798
• PubChem ID: 77058993
• Update Time: 2025-06-25

(2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one
• (2R)-4-[(tert-butyldiphenylsilyl)oxy]-2-fluorocyclohexan-1-one
• AKOS025393573
• 1268512-08-8
• (2R)-4-[(Tert-Butyldiphenylsilyl)-Oxy]-2-Fluorcyclohexan-1-One
• CS-0443901
• Cyclohexanone, 4-[[(1,1-dimethylethyl)diphenylsilyl]oxy]-2-fluoro-, (2R,4S)-rel-
• (2R,4S)-4-((tert-butyldiphenylsilyl)oxy)-2-fluorocyclohexan-1-one
• (2R)-4-[(tert-Butyldiphenylsilyl)-oxy]-2-fluorocyclohexan-1-one
• (2R,4S)-4-[(tert-Butyl)(diphenyl)silyloxy]-2-fluorocyclohexan-1-one
• (2R,4S)-4-[(TERT-BUTYLDIPHENYLSILYL)OXY]-2-FLUOROCYCLOHEXAN-1-ONE
• (2R,4S)-4-[tert-butyl(diphenyl)silyl]oxy-2-fluorocyclohexan-1-one
• (2R)-4-((Tert-Butyldiphenylsilyl)Oxy)-2-Fluorcyclohexanone
• SS-4841

• Inchi： 1S/C22H27FO2Si/c1-22(2,3)26(18-10-6-4-7-11-18,19-12-8-5-9-13-19)25-17-14-15-21(24)20(23)16-17/h4-13,17,20H,14-16H2,1-3H3/t17-,20+/m0/s1
• InChI Key： QPSJGTYAYBXFGD-FXAWDEMLSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C(C)(C)C)O[C@H]1CCC([C@@H](C1)F)=O

Computed Properties

• Exact Mass: 370.17643480Da
• Monoisotopic Mass: 370.17643480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Additional information on (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one

Comprehensive Overview of (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one (CAS No. 1268512-08-8)

The compound (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one (CAS No. 1268512-08-8) is a fluorinated cyclohexanone derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structural features, including the tert-butyldiphenylsilyl (TBDPS) protecting group and the stereospecific fluorine substitution, make it a valuable intermediate in the synthesis of complex molecules. Researchers and chemists are increasingly interested in this compound due to its role in asymmetric synthesis and its potential in drug discovery.

One of the most searched questions related to this compound is: "What is the role of (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one in medicinal chemistry?" The answer lies in its ability to serve as a chiral building block. The fluorine atom introduces electronegativity and steric effects, which can influence the biological activity of resulting molecules. Meanwhile, the TBDPS group provides stability during multi-step synthetic processes, making it a preferred choice for protecting hydroxyl groups in complex reactions.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability in drug candidates. This aligns with the growing trend of "fluorine in drug design," a hot topic in pharmaceutical research. The compound CAS No. 1268512-08-8 exemplifies this trend, as its 2-fluorocyclohexanone core is frequently utilized in the development of kinase inhibitors and other therapeutic agents.

Another frequently asked question is: "How is (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one synthesized?" The synthesis typically involves the selective fluorination of a cyclohexanone precursor, followed by the introduction of the TBDPS protecting group under controlled conditions. The (2R) stereochemistry is achieved through enantioselective methods, such as chiral catalysis or resolution techniques. This process highlights the compound's relevance in modern green chemistry initiatives, where efficiency and selectivity are paramount.

The compound's physical and chemical properties are also of great interest. It is generally a white to off-white crystalline solid with moderate solubility in organic solvents like dichloromethane and tetrahydrofuran. Its stability under inert atmospheres makes it suitable for long-term storage, a critical factor for industrial applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity.

From an SEO perspective, terms like "fluorinated cyclohexanone derivatives" and "TBDPS-protected intermediates" are highly relevant. These keywords reflect the compound's niche in synthetic chemistry and its alignment with current research trends. Additionally, the rise of AI-driven drug discovery has increased the visibility of such specialized intermediates, as they are often used in high-throughput screening and computational modeling.

In conclusion, (2R)-4-(tert-Butyldiphenylsilyl)-oxy-2-fluorocyclohexan-1-one (CAS No. 1268512-08-8) is a versatile and strategically important compound in organic and medicinal chemistry. Its applications span from academic research to industrial-scale drug development, making it a subject of ongoing interest. As the scientific community continues to explore fluorine's role in enhancing drug properties, this compound will likely remain a key player in innovative synthetic methodologies.